Cas no 307509-04-2 (2-{3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetonitrile)
2-{3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetonitrile
- 2-((3-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl)oxy)acetonitrile
- Acetonitrile, 2-[[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-
- IFLab1_000695
- Oprea1_615014
- AKOS002347047
- 2-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxochromen-7-yl]oxyacetonitrile
- IDI1_008914
- 2-{[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile
- EU-0034037
- F0196-0019
- HMS1413P13
- AB00152626-02
- NPD364
- 307509-04-2
-
- Inchi: 1S/C21H17NO5/c1-13-20(14-3-6-17-19(11-14)26-9-2-8-25-17)21(23)16-5-4-15(24-10-7-22)12-18(16)27-13/h3-6,11-12H,2,8-10H2,1H3
- InChI Key: JUMNLWSMUHSZSN-UHFFFAOYSA-N
- SMILES: C(#N)COC1=CC=C2C(=C1)OC(C)=C(C1=CC=C3OCCCOC3=C1)C2=O
Computed Properties
- Exact Mass: 363.11067264g/mol
- Monoisotopic Mass: 363.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 650
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.307±0.06 g/cm3(Predicted)
- Boiling Point: 572.2±50.0 °C(Predicted)
2-{3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0196-0019-2μmol |
2-{[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
307509-04-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0196-0019-1mg |
2-{[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
307509-04-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0196-0019-2mg |
2-{[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
307509-04-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0196-0019-3mg |
2-{[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
307509-04-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 |
2-{3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetonitrile Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-{3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetonitrile
Comprehensive Analysis of 2-{3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetonitrile (CAS No. 307509-04-2)
The compound 2-{3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetonitrile (CAS No. 307509-04-2) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique benzodioxepin and chromen backbone, combined with the acetonitrile functional group, makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its versatile chemical properties and biological activity.
One of the most intriguing aspects of this compound is its chromen-4-one core, which is known for its presence in numerous bioactive molecules. The 2-methyl substitution and the 7-yloxy linkage further enhance its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its potential as a scaffold for designing novel therapeutics, especially in areas like inflammation and oxidative stress management, which are currently hot topics in biomedical research.
In the context of green chemistry and sustainable synthesis, 307509-04-2 has also been investigated for its eco-friendly derivatives. With growing consumer and regulatory focus on environmentally benign processes, this compound’s adaptability to catalytic reactions and solvent-free conditions aligns well with modern industrial demands. Its benzodioxepin moiety, in particular, has been studied for its biodegradability and low toxicity profile, making it a subject of interest for sustainable chemical development.
From a commercial perspective, the demand for 2-{3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetonitrile is driven by its applications in high-performance materials and specialty chemicals. Companies specializing in fine chemicals and custom synthesis often seek this compound for its ability to impart unique optical and electronic properties to advanced materials. Its role in OLEDs (organic light-emitting diodes) and photovoltaic devices has been a key area of exploration, reflecting the broader industry trend toward renewable energy technologies.
For researchers and professionals looking to delve deeper into this compound, common queries include its synthetic routes, spectroscopic characterization, and biological activity. Analytical techniques such as NMR, HPLC, and mass spectrometry are frequently employed to study its purity and structural integrity. Additionally, computational modeling and QSAR studies have been utilized to predict its interactions with biological targets, addressing the growing interest in AI-driven drug discovery.
In summary, 2-{3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetonitrile (CAS No. 307509-04-2) represents a multifaceted compound with broad applicability across pharmaceuticals, materials science, and sustainable chemistry. Its structural complexity and functional versatility continue to inspire innovative research, positioning it as a noteworthy subject in contemporary scientific discourse.
307509-04-2 (2-{3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)